Cas no 2060036-48-6 (tert-butyl N-{1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}carbamate)

• Product Name: tert-butyl N-{1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}carbamate
• CAS No: 2060036-48-6
• MF: C₁₂H₂₁N₅O₂
• MW: 267.327441930771
• MDL: MFCD30497925
• CID: 4635549
• PubChem ID: 137698606
• Update Time: 2025-11-02

tert-butyl N-{1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[[1-(3-pyrrolidinyl)-1H-1,2,3-triazol-4-yl]methyl]-, 1,1-dimethylethyl ester
• tert-butyl N-{[1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}carbamate
• tert-butyl N-{1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}carbamate

• MDL： MFCD30497925
• Inchi： 1S/C12H21N5O2/c1-12(2,3)19-11(18)14-6-9-8-17(16-15-9)10-4-5-13-7-10/h8,10,13H,4-7H2,1-3H3,(H,14,18)
• InChI Key： VRKIQFUSXMIMPI-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1=CN(C2CCNC2)N=N1

Additional information on tert-butyl N-{1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}carbamate

Comprehensive Guide to tert-butyl N-{1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}carbamate (CAS No. 2060036-48-6)

tert-butyl N-{1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}carbamate (CAS No. 2060036-48-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a triazole-pyrrolidine derivative, is widely studied for its potential applications in drug discovery and medicinal chemistry. Its unique structure, combining a pyrrolidine ring and a 1,2,3-triazole moiety, makes it a valuable intermediate for synthesizing bioactive molecules.

The molecular formula of tert-butyl N-{1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}carbamate includes a carbamate-protected amine and a triazole linker, which are key functional groups in modern drug design. Researchers often explore its role in click chemistry reactions, a popular topic in synthetic chemistry due to its efficiency and modularity. The compound's CAS No. 2060036-48-6 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings.

One of the most discussed applications of tert-butyl N-{1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}carbamate is its use in the development of kinase inhibitors and GPCR-targeted drugs. Kinase inhibitors are a hot topic in oncology and autoimmune disease research, while GPCRs (G-protein-coupled receptors) are critical targets in neuroscience and metabolic disorders. The compound's pyrrolidine-triazole scaffold offers versatility in binding to these biological targets, making it a subject of ongoing studies.

In addition to its pharmaceutical potential, tert-butyl N-{1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}carbamate is also explored in peptide mimetics and bioconjugation strategies. These areas are gaining traction due to the rise of peptide-based therapeutics and antibody-drug conjugates (ADCs). The compound's carbamate group provides stability, while the triazole ring enables efficient conjugation with biomolecules, aligning with current trends in precision medicine.

The synthesis of tert-butyl N-{1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}carbamate typically involves Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This method is favored for its high yield and mild reaction conditions, making it a staple in organic synthesis laboratories. Researchers often optimize the process to improve scalability, a common query in chemical forums and publications related to CAS No. 2060036-48-6.

From a commercial perspective, the demand for tert-butyl N-{1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}carbamate is driven by its utility in high-throughput screening and fragment-based drug design. Pharmaceutical companies and contract research organizations (CROs) frequently source this compound for lead optimization programs. Its pyrrolidine-triazole core is also investigated in agrochemicals, highlighting its cross-industry relevance.

Safety and handling of tert-butyl N-{1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}carbamate follow standard laboratory protocols for organic intermediates. While not classified as hazardous, proper storage in a cool, dry environment is recommended to maintain its stability. Researchers often inquire about its solubility and compatibility with common reagents, which are addressed in technical datasheets provided by suppliers.

In summary, tert-butyl N-{1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}carbamate (CAS No. 2060036-48-6) is a multifaceted compound with broad applications in drug discovery and chemical biology. Its triazole-pyrrolidine hybrid structure and carbamate protection make it a versatile building block for innovative therapeutics. As research in targeted therapies and bioconjugation advances, this compound is poised to remain a key player in scientific innovation.